Cas no 2763780-78-3 (1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene)

• Product Name: 1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene
• CAS No: 2763780-78-3
• MF: C₁₃H₁₁BrO₂S₂
• MW: 343.25924038887
• CID: 5559210
• PubChem ID: 165997205
• Update Time: 2025-10-09

1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-37363517
• 1-[(3-bromophenyl)sulfanyl]-4-methanesulfonylbenzene
• Z5744595819
• 2763780-78-3
• 1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene

• Inchi： 1S/C13H11BrO2S2/c1-18(15,16)13-7-5-11(6-8-13)17-12-4-2-3-10(14)9-12/h2-9H,1H3
• InChI Key： IDLYJKNRGWWZGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SC1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 341.93838g/mol
• Monoisotopic Mass: 341.93838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on 1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene

Professional Introduction to 1-[(3-Bromophenyl)sulfanyl]-4-methanesulfonylbenzene (CAS No. 2763780-78-3)

1-[(3-Bromophenyl)_sulfanyl]-4-methanesulfonylbenzene, identified by its CAS number 2763780-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of both bromine and methanesulfonyl substituents, make it a valuable scaffold for further chemical modifications and functionalization, enabling the development of novel bioactive molecules.

The 3-bromophenyl moiety in the compound's structure introduces a halogen atom that is highly reactive in various chemical transformations, such as cross-coupling reactions. These reactions are pivotal in modern synthetic organic chemistry, allowing for the efficient construction of complex molecular architectures. The methanesulfonyl group, on the other hand, contributes to the compound's solubility in polar solvents and enhances its interactions with biological targets. Such characteristics make 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene a promising candidate for drug discovery and development.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene allows it to interact with biological targets in multiple ways, potentially leading to enhanced pharmacological effects. For instance, the bromine atom can participate in electrophilic aromatic substitution reactions, while the methanesulfonyl group can form hydrogen bonds with polar residues in proteins.

The synthesis of 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene involves a series of well-established chemical procedures that highlight its accessibility for further derivatization. The starting materials for this synthesis are commercially available aromatic compounds that undergo bromination followed by sulfonylation. This approach not only demonstrates the compound's synthetic feasibility but also underscores its versatility as a building block for more complex molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental trials. When applied to 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene, computational models have suggested potential interactions with enzymes and receptors involved in disease pathways. These predictions have guided experimental efforts aimed at optimizing the compound's pharmacological profile. For example, virtual screening has identified derivatives of this molecule that exhibit improved binding affinity to target proteins compared to the parent compound.

The role of sulfonamide derivatives in medicinal chemistry is further underscored by their presence in several FDA-approved drugs. These drugs have demonstrated clinical efficacy across a range of conditions, reinforcing the importance of sulfonamides as pharmacological tools. The structural features of 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene align well with these established scaffolds, suggesting that it could be a valuable addition to the pharmacopeia.

In conclusion, 1-[(3-bromophenyl)_sulfanyl]-4-methanesulfonylbenzene (CAS No. 2763780-78-3) is a versatile and synthetically accessible compound with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration and development. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are poised to play a crucial role in the discovery of novel therapeutic agents.